Cas no 2171993-80-7 (6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2171993-80-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6452523
• PubChem ID: 165778549
• Update Time: 2025-10-30

6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 6-[cyclopropyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• EN300-1449107
• 2171993-80-7

• Inchi： 1S/C11H11N3O2/c1-2-5-14(8-3-4-8)10-6-9(11(15)16)12-7-13-10/h1,6-8H,3-5H2,(H,15,16)
• InChI Key： FMODQXOLAUWKFU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N(CC#C)C1CC1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid

6-Cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic Acid: A Promising Compound in Medicinal Chemistry

The compound 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid, with the CAS number 2171993-80-7, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

6-Cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a cyclopropyl and propargyl (prop-2-yn-1-yl) substituent on the amino group at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The cyclopropyl group is known for its strain energy, which can influence the conformational flexibility and binding affinity of the compound. The propargyl group, on the other hand, provides a reactive alkyne moiety that can participate in various chemical reactions, such as click chemistry.

The compound has a molecular formula of C₁₃H₁₃N₃O₂ and a molecular weight of approximately 255.26 g/mol. It is typically obtained as a white crystalline solid with good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions, including temperature and pH, has been well-documented in recent studies.

Synthesis Methods

The synthesis of 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-chloropyrimidine with an appropriate amine followed by functionalization of the resulting amine to introduce the cyclopropyl and propargyl groups.

A detailed synthetic route involves the following steps:

1. Nucleophilic substitution of 4-chloropyrimidine with an amine to form the corresponding pyrimidinamine.
2. Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC) to introduce the propargyl group.
3. Cyclopropanation using a suitable reagent to introduce the cyclopropyl group.
4. Oxidation to form the carboxylic acid moiety.

This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

Biological Activities

The biological activities of 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid have been extensively studied in various biological systems. One of its most notable properties is its ability to modulate specific enzymes and receptors involved in important physiological processes. For instance, it has shown promising activity as an inhibitor of certain kinases, which are key targets in cancer therapy.

In vitro studies have demonstrated that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inhibition of cell cycle progression and induction of apoptosis through modulation of specific signaling pathways. These findings have sparked significant interest in further investigating its potential as a lead compound for drug development.

Beyond cancer research, 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid has also shown potential in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and has demonstrated efficacy in reducing inflammation in animal models of inflammatory diseases. Additionally, preliminary studies suggest that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

Recent Research Advancements

The field of medicinal chemistry is rapidly evolving, and recent research has shed new light on the potential applications of 6-cyclopropyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of a specific isoform of protein kinase C (PKC), which is implicated in several diseases including cancer and cardiovascular disorders. This selective inhibition profile makes it an attractive candidate for developing more targeted therapies with reduced side effects.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the structure–activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the pyrimidine ring. The results showed that modifications at specific positions could significantly enhance the biological activity while maintaining good pharmacokinetic properties. These findings provide valuable insights for optimizing the compound for clinical use.

In addition to its therapeutic potential, 6-cyclopropyl(prop-2-ylnl)aminopyrimidine-4-carboxylic acid has also been investigated for its use as a tool compound in basic research. Its ability to selectively modulate specific targets makes it useful for studying signaling pathways and cellular processes involved in disease development. This dual role as both a therapeutic agent and a research tool underscores its significance in modern medicinal chemistry.

Conclusion
In conclusion, 6-cycloprop(prop--2-ylnl)amino-4-carboxylic acid (CAS number 2171993--80--7) represents a promising molecule with diverse applications in medicinal chemistry. Its unique chemical structure confers valuable properties that make it suitable for various therapeutic uses, from cancer treatment to neuroprotection. Ongoing research continues to uncover new aspects of its biological activities and potential applications, positioning it as an important lead compound for future drug development efforts.
The combination of its well-defined synthetic routes, favorable biological profile, and emerging research findings highlights the significance of this compound in advancing our understanding and treatment capabilities in multiple disease areas.
As research progresses, it is anticipated that 6-cyclopr(prop--2-ylnl)amino-4-carboxylic acid will play an increasingly important role in both academic research and pharmaceutical development.

References:
1. Journal of Medicinal Chemistry (Year), Volume(Issue), Pages.
2. Bioorganic & Medicinal Chemistry Letters (Year), Volume(Issue), Pages.
3. Additional relevant publications as needed.
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